Cas no 1261978-14-6 (2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid)

• Product Name: 2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid
• CAS No: 1261978-14-6
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321412
• CID: 2622238
• PubChem ID: 53227284
• Update Time: 2025-04-21

2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261978-14-6
• MFCD18321412
• 3-Fluoro-3',5'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• 2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid, 95%
• 2-(3,5-DIMETHOXYPHENYL)-6-FLUOROBENZOIC ACID
• DTXSID70690871
• 2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid

• MDL： MFCD18321412
• Inchi： 1S/C15H13FO4/c1-19-10-6-9(7-11(8-10)20-2)12-4-3-5-13(16)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： BNNICNDNLVCFRH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų